![molecular formula C13H20O2 B128395 Ethyl adamantane-1-carboxylate CAS No. 2094-73-7](/img/structure/B128395.png)
Ethyl adamantane-1-carboxylate
Overview
Description
Ethyl adamantane-1-carboxylate (EAC) is a synthetic compound that has a wide range of uses in the scientific research field. It is a versatile compound that can be used in a variety of applications, including as a reagent, a catalyst, and a substrate. EAC is also used in the synthesis of other compounds, as well as in the study of various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Biologically Active Substances Ethyl adamantane-1-carboxylate derivatives have been synthesized for potential biological activities. Ultrasonic activation was used in the synthesis of ethyl 3-(R-imino)adamantyl-1-carboxylates, resulting in greater conversion rates and reduced reaction times compared to thermal activation (Moiseev, Ovchinnikov, & Shadrikova, 2011).
Antibacterial Activity Derivatives like 1-monoacylglycerol of adamantane-1-carboxylic acid have shown antibacterial properties against Gram-positive and Gram-negative bacteria, suggesting potential applications in food preservation and cosmetic products (Doležálková et al., 2012).
Antiviral Activity Certain adamantane derivatives, including those involving this compound, have been found to have high anti-smallpox activity (Moiseev et al., 2012).
Spectral and Quantum Chemical Analysis The spectral properties and quantum chemical analysis of adamantane-based compounds like this compound derivatives have been studied, providing insights into intramolecular charge transfer and structural properties (Al-Ghulikah et al., 2019).
Physical and Thermo-Oxidative Properties Studies on diesters of adamantane carboxylic acids, including those derived from this compound, have revealed their physical and thermo-oxidative properties, indicating potential applications in materials science (Ivleva et al., 2015).
Supramolecular Prodrug Nanocarriers Adamantane-containing zwitterionic copolymers, such as those derived from this compound, have been used to create prodrug nanocarriers for photodynamic cancer therapy, demonstrating potential in medical applications (Zhao et al., 2018).
Nucleophilic Substitution Reactions Research into the nucleophilic substitution reactions of adamantane-1-carboxylate ions has provided insights into specific interactions and reaction kinetics, which are fundamental to understanding chemical reactivity (Kondo et al., 1990).
Synthesis and Characterization in Medicinal Chemistry Adamantane derivatives like this compound have been synthesized and characterized for potential use in the treatment of neurological diseases and as antiviral agents, highlighting their relevance in drug development (Wei et al., 2019).
Mechanism of Action
- The primary target of ethyl adamantane-1-carboxylate is not well-documented in the literature. However, it is synthesized by carboxylation of adamantane .
- It is worth noting that 1-Adamantanecarboxylic acid (the parent compound) forms mononuclear tris(carboxylate) coordination complexes with metals such as Mn, Ni, Co, and Zn .
Target of Action
Biochemical Pathways
Result of Action
Future Directions
Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials . The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids . Therefore, the future directions of Ethyl adamantane-1-carboxylate could be in these areas.
properties
IUPAC Name |
ethyl adamantane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O2/c1-2-15-12(14)13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYEXGNJRYPOUSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CC3CC(C1)CC(C3)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80175109 | |
Record name | Ethyl tricyclo(3.3.1.13,7)decane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80175109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2094-73-7 | |
Record name | Ethyl 1-adamantanecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2094-73-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl tricyclo(3.3.1.13,7)decane-1-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002094737 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl tricyclo(3.3.1.13,7)decane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80175109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl tricyclo[3.3.1.13,7]decane-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.594 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Ethyl adamantane-1-carboxylate in the development of drug delivery systems?
A1: this compound, when incorporated into a copolymer, plays a crucial role in forming supramolecular drug carriers. [, ] Specifically, it acts as a host molecule for β-cyclodextrin (β-CD) due to their strong host-guest interaction. [, ] This interaction allows for the encapsulation of drug molecules conjugated to β-CD, forming stable supramolecular micelles for drug delivery.
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